Cas no 887249-11-8 (4-(2-Methoxyphenyl)-2-nitrobenzoic acid)

• Product Name: 4-(2-Methoxyphenyl)-2-nitrobenzoic acid
• CAS No: 887249-11-8
• MF: C₁₄H₁₁NO₅
• MW: 273.240844011307
• MDL: MFCD18319491
• CID: 2811548
• Update Time: 2025-05-20

4-(2-Methoxyphenyl)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-METHOXYPHENYL)-2-NITROBENZOIC ACID
• 2'-(Methyloxy)-3-nitro-4-biphenylcarboxylic acid
• 2'-Methoxy-3-nitro[1,1'-biphenyl]-4-carboxylic acid
• 4-(2-Methoxyphenyl)-2-nitrobenzoic acid

• MDL： MFCD18319491
• Inchi： 1S/C14H11NO5/c1-20-13-5-3-2-4-10(13)9-6-7-11(14(16)17)12(8-9)15(18)19/h2-8H,1H3,(H,16,17)
• InChI Key： LGQHWBABPAYLES-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 367
• XLogP3: 2.9
• Topological Polar Surface Area: 92.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(2-Methoxyphenyl)-2-nitrobenzoic acid

4-(2-Methoxyphenyl)-2-nitrobenzoic Acid: A Comprehensive Overview

4-(2-Methoxyphenyl)-2-nitrobenzoic acid (CAS No. 887249-11-8) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique molecular structure, has garnered attention due to its potential in drug development, material synthesis, and environmental chemistry. In this article, we delve into the properties, synthesis methods, applications, and recent advancements related to 4-(2-Methoxyphenyl)-2-nitrobenzoic acid, providing a comprehensive understanding of its significance in contemporary research.

The molecular structure of 4-(2-Methoxyphenyl)-2-nitrobenzoic acid consists of a benzoic acid moiety substituted with a nitro group at the 2-position and a methoxyphenyl group at the 4-position. This arrangement imparts the compound with unique electronic and steric properties, making it a valuable building block in organic synthesis. The presence of the nitro group introduces electron-withdrawing effects, while the methoxy group contributes electron-donating characteristics, creating a balance that enhances the compound's reactivity in various chemical reactions.

Recent studies have highlighted the potential of 4-(2-Methoxyphenyl)-2-nitrobenzoic acid in drug discovery. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly those targeting cancer cells. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-proliferative activity against breast cancer cell lines. The compound's ability to modulate cellular signaling pathways makes it a promising candidate for further exploration in oncology research.

In addition to its biomedical applications, 4-(2-Methoxyphenyl)-2-nitrobenzoic acid has found utility in materials science. Its aromatic structure and functional groups make it an ideal precursor for the synthesis of advanced materials such as organic semiconductors and functional polymers. A 2023 paper in *Advanced Materials* reported the use of this compound as a building block for constructing novel π-conjugated systems with enhanced electronic properties. These systems hold potential for applications in flexible electronics and optoelectronic devices.

The synthesis of 4-(2-Methoxyphenyl)-2-nitrobenzoic acid involves multi-step organic reactions, often incorporating Friedel-Crafts alkylation or acylation followed by nitration and oxidation steps. Traditional methods have been optimized to improve yield and purity, with modern techniques leveraging catalytic systems for enhanced efficiency. Recent advancements in green chemistry have also led to the development of eco-friendly synthesis pathways for this compound, reducing environmental impact while maintaining high product quality.

From an environmental perspective, 4-(2-Methoxyphenyl)-2-nitrobenzoic acid has been studied for its role in biodegradation processes. Research indicates that under specific microbial conditions, the compound can undergo enzymatic transformations, offering insights into its potential use in bioremediation strategies. A 2023 study published in *Environmental Science & Technology* explored its degradation kinetics under simulated environmental conditions, providing valuable data for risk assessment and pollution control measures.

In conclusion, 4-(2-Methoxyphenyl)-2-nitrobenzoic acid (CAS No. 887249-11-8) stands as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, underscore its importance as a key player in modern chemical research. As ongoing studies continue to unravel its full potential, this compound is poised to contribute significantly to future innovations in medicine, materials science, and environmental chemistry.